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Compound of Interest

Compound Name: Asticolorin B

Cat. No.: B15573408

Asticolorin B: Application Notes and Protocols

Disclaimer: The following information is compiled from limited available scientific literature.
Asticolorin B is a mycotoxin with largely uncharacterized biological effects. The information
provided should be used for research purposes only. Extreme caution should be exercised
when handling this compound, and appropriate safety protocols for handling mycotoxins should
be followed.

Introduction

Asticolorin B is a mycotoxin produced by the fungus Aspergillus multicolor.[1] It is classified as
a secondary metabolite with a molecular formula of C33H2s507.[2][3] Limited research has been
conducted on this compound, and as such, its biological activities and potential applications are
not well understood. This document summarizes the sparse data available and provides a
general framework for its initial investigation.

Physicochemical Properties

A summary of the known physicochemical properties of Asticolorin B is presented in Table 1.
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Property Value Reference
Molecular Formula C33H2807 [2][3]

Molar Mass 536.58 g/mol [2][3]
Source Organism Aspergillus multicolor [1]
Compound Class Mycotoxin [11121[3]

Biological Activity

To date, there is very limited information on the biological activity of Asticolorin B. One study
investigated its potential as an inhibitor of Sortase A (SrtA), an enzyme found in Gram-positive
bacteria. In this in-silico screening and subsequent in vitro validation, Asticolorin B
demonstrated weak activity.

Assay Target Result (ICso) Reference

o Staphylococcus
Sortase A Inhibition >200 uM [4][5]
aureus SrtA

The high ICso value suggests that Asticolorin B is not a potent inhibitor of Sortase A under the
tested conditions. Further research is required to explore other potential biological targets and
activities.

Experimental Protocols

Due to the lack of published research, detailed and validated experimental protocols for
Asticolorin B do not exist. The following are general guidelines for researchers initiating
studies with this compound, based on standard laboratory practices for handling and testing
novel compounds.

General Handling and Storage

o Safety Precautions: As a mycotoxin, Asticolorin B should be handled with appropriate
personal protective equipment (PPE), including gloves, a lab coat, and safety glasses. All
work should be conducted in a well-ventilated area or a chemical fume hood.
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o Storage: Store Asticolorin B as a solid at -20°C or lower, protected from light and moisture.
For short-term use, solutions in appropriate solvents can be stored at -20°C.

Preparation of Stock Solutions

For in vitro assays, a concentrated stock solution of Asticolorin B should be prepared in a
suitable organic solvent, such as dimethyl sulfoxide (DMSO), ethanol, or methanol. The
solubility of Asticolorin B in these solvents should be determined empirically.

Example Protocol for Stock Solution Preparation:

Weigh out a precise amount of Asticolorin B powder.

Add the appropriate volume of solvent (e.g., DMSO) to achieve the desired stock
concentration (e.g., 10 mM).

Vortex or sonicate briefly to ensure complete dissolution.

Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

In Vitro Assay Workflow

The following diagram outlines a general workflow for testing the in vitro activity of Asticolorin
B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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